Cas no 88539-74-6 (Phosphine oxide, trioctyl-, dihydrate)

Phosphine oxide, trioctyl-, dihydrate structure
88539-74-6 structure
Product Name:Phosphine oxide, trioctyl-, dihydrate
CAS No:88539-74-6
MF:C24H55O3P
MW:422.665469408035
CID:629412
PubChem ID:71318605
Update Time:2025-04-19

Phosphine oxide, trioctyl-, dihydrate Chemical and Physical Properties

Names and Identifiers

    • Phosphine oxide, trioctyl-, dihydrate
    • 1-dioctylphosphoryloctane,dihydrate
    • 88539-74-6
    • DTXSID60748698
    • Trioctyl(oxo)-lambda~5~-phosphane--water (1/2)
    • Inchi: 1S/C24H51OP.2H2O/c1-4-7-10-13-16-19-22-26(25,23-20-17-14-11-8-5-2)24-21-18-15-12-9-6-3;;/h4-24H2,1-3H3;2*1H2
    • InChI Key: XFJUEDDRLVRZMA-UHFFFAOYSA-N
    • SMILES: P(CCCCCCCC)(CCCCCCCC)(CCCCCCCC)=O.O.O

Computed Properties

  • Exact Mass: 422.38888261g/mol
  • Monoisotopic Mass: 422.38888261g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 21
  • Complexity: 266
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 19.1Ų
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